Cas no 609335-26-4 (3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 609335-26-4
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 6019973
• PubChem ID: 755989
• Update Time: 2025-05-21

3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one
• 3-[2-(4-methylphenoxy)ethyl]-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 3-[2-(4-methylphenoxy)ethyl]-
• Z15399643
• 609335-26-4
• 3-[2-(4-methylphenoxy)ethyl]-1,3-benzoxazol-2(3H)-one
• 3-[2-(4-METHYLPHENOXY)ETHYL]-2,3-DIHYDRO-1,3-BENZOXAZOL-2-ONE
• CCG-311015
• AKOS000571143
• F1434-0015
• 3-(2-(4-methylphenoxy)ethyl)-1,3-benzoxazol-2(3H)-one
• AT-057/41785462
• HMS1618K02
• EU-0049406
• 3-(2-(p-tolyloxy)ethyl)benzo[d]oxazol-2(3H)-one

• Inchi： 1S/C16H15NO3/c1-12-6-8-13(9-7-12)19-11-10-17-14-4-2-3-5-15(14)20-16(17)18/h2-9H,10-11H2,1H3
• InChI Key： LHARXGWCRVORMO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCOC2=CC=C(C)C=C2)C1=O

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 609335-26-4)

3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one, with the CAS number 609335-26-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one is characterized by a benzoxazole core with a substituted phenoxyethyl group. The benzoxazole ring is a six-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the phenoxyethyl substituent imparts unique chemical and biological properties to the molecule. The methyl group on the phenyl ring further modulates the compound's hydrophobicity and lipophilicity, which are crucial for its biological activity.

The synthesis of 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one has been reported using various methodologies. One common approach involves the reaction of 4-methylphenol with ethylene oxide to form 4-methylphenoxyethanol. This intermediate is then reacted with 2-amino phenol in the presence of an acid catalyst to form the benzoxazole ring. The final step involves cyclization and dehydrogenation to yield the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes for this compound.

In terms of biological activity, 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one has shown promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one has exhibited antimicrobial activity against a range of bacteria and fungi. In vitro studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as fungal pathogens such as Candida albicans. This broad-spectrum activity suggests its potential use in developing new antimicrobial agents to combat drug-resistant infections.

The anticancer properties of 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one have also been investigated. Research has shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activation of Akt and ERK signaling pathways in breast cancer cells. These findings highlight its potential as a lead compound for developing novel anticancer drugs.

Beyond its therapeutic applications, 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one has also been studied for its use in diagnostic imaging. The compound's ability to cross cell membranes and accumulate in specific tissues makes it a promising candidate for developing contrast agents for magnetic resonance imaging (MRI). Recent studies have explored its potential as a probe for detecting early-stage tumors and monitoring treatment response.

In conclusion, 3-2-(4-methylphenoxy)ethyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 609335-26-4) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a promising candidate for future drug discovery efforts.